N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H15ClF3N5O3S/c21-12-7-6-11(20(22,23)24)8-13(12)26-14(30)9-33-19-28-16(25)15(18(32)29-19)27-17(31)10-4-2-1-3-5-10/h1-8H,9H2,(H,26,30)(H,27,31)(H3,25,28,29,32)
• InChI Key: XHOCZAAFBYNZEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)N
• Molecular Formula: C20H15ClF3N5O3S
• Molecular Weight: 497.9 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-step reactions, including the use of specific reagents and catalysts to introduce functional groups strategically. For instance, the synthesis and characterization of related heterocyclic compounds have been reported, highlighting the importance of specific intermolecular interactions and the role of different energy frameworks in the stabilization of molecular structures (Saeed et al., 2020).

Molecular Structure Analysis

The analysis of the molecular structure of complex compounds like the one typically involves techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling. Studies have shown how the molecular structure influences the physical and chemical properties of similar compounds, demonstrating the significance of hydrogen bonding and π-interactions in their stabilization (Saeed et al., 2020).

Chemical Reactions and Properties

The reactivity of such compounds can be influenced by their functional groups, leading to a variety of chemical reactions. For example, the cyclization reactions and the influence of substituents on the reactivity and stability of related compounds have been explored, indicating the versatility and complexity of their chemical behavior (Murai et al., 2005).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystal structure, are crucial for understanding the applications and handling of the compound. Studies on similar compounds have detailed their crystallization behavior and the impact of molecular interactions on their physical properties (Sharma et al., 2016).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards different reagents, define the compound's behavior in chemical syntheses and its potential use in various applications. Research on analogous compounds has provided insights into their reactivity patterns, offering a basis for predicting the behavior of N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide (Holam et al., 2022).